Cas no 13005-91-9 (2-Pteridinamine, 4-(phenylmethoxy)-)

• Product Name: 2-Pteridinamine, 4-(phenylmethoxy)-
• CAS No: 13005-91-9
• MF: C₁₃H₁₁N₅O
• MW: 253.259341478348
• CID: 1225289
• Update Time: 2024-08-04

2-Pteridinamine, 4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pteridinamine, 4-(phenylmethoxy)-

• Inchi： 1S/C13H11N5O/c14-13-17-11-10(15-6-7-16-11)12(18-13)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,16,17,18)
• InChI Key： LPEVBNRUOUKBST-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(OCC2=CC=CC=C2)N=C1N

Computed Properties

• Exact Mass: 253.09653

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 516.6±60.0 °C(Predicted)
• PSA: 86.81
• pka: 3.56±0.10(Predicted)